Cas no 449765-21-3 (1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one)

• Product Name: 1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• CAS No: 449765-21-3
• MF: C₂₃H₂₉NO₄
• MW: 383.480666875839
• CID: 6088450
• PubChem ID: 4147042
• Update Time: 2025-07-15

1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• 1-(1-((4-isopropylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one
• Ethanone, 1-[3,4-dihydro-6,7-dimethoxy-1-[[4-(1-methylethyl)phenoxy]methyl]-2(1H)-isoquinolinyl]-
• SR-01000568714-1
• EU-0062123
• Oprea1_557726
• 1-(6,7-dimethoxy-1-{[4-(propan-2-yl)phenoxy]methyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• 1-(1-((4-isopropylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• 1-[6,7-dimethoxy-1-[(4-propan-2-ylphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• AKOS024581000
• SR-01000568714
• 449765-21-3
• F0535-0306

• Inchi： 1S/C23H29NO4/c1-15(2)17-6-8-19(9-7-17)28-14-21-20-13-23(27-5)22(26-4)12-18(20)10-11-24(21)16(3)25/h6-9,12-13,15,21H,10-11,14H2,1-5H3
• InChI Key： LVMICSXQSOTYHL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1COC1=CC=C(C(C)C)C=C1)C=C(OC)C(OC)=C2)C

Computed Properties

• Exact Mass: 383.20965841g/mol
• Monoisotopic Mass: 383.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 544.4±50.0 °C(Predicted)
• pka: -1.52±0.40(Predicted)

Additional information on 1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 449765-21-3 and Product Name: 1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one

The compound with the CAS number 449765-21-3 and the product name 1-(6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its 6,7-dimethoxytetrahydroisoquinoline core and the 4-(propan-2-yl)phenoxy moiety, contribute to its unique pharmacological profile.

Recent research in the area of alkaloid-inspired drug discovery has highlighted the importance of tetrahydroisoquinoline scaffolds in developing novel therapeutics. These compounds are known for their ability to interact with various biological targets, including neurotransmitter receptors and enzymes involved in cellular signaling pathways. The presence of the dimethoxy group at the 6 and 7 positions of the tetrahydroisoquinoline ring enhances its solubility and metabolic stability, making it a promising candidate for further investigation.

The 1-{4-(propan-2-yl)phenoxymethyl}- substituent in the molecule introduces a hydrophobic interaction site that could be crucial for binding to specific protein targets. This structural feature is reminiscent of earlier successes in drug development where similar arylalkylamine groups were found to improve binding affinity and selectivity. The compound’s overall architecture suggests potential applications in treating neurological disorders, given the well-documented role of tetrahydroisoquinolines in modulating central nervous system activity.

In vitro studies have begun to explore the pharmacological properties of this derivative. Initial assays indicate that it exhibits moderate activity against certain enzyme targets, which are relevant to inflammatory and neurodegenerative diseases. The propan-2-yl group on the phenoxymethyl moiety appears to play a role in modulating pharmacokinetic parameters, potentially enhancing bioavailability and reducing off-target effects. These findings align with current trends in medicinal chemistry where optimizing molecular structure is key to achieving desired therapeutic outcomes.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex tetrahydroisoquinoline core. The introduction of the 4-(propan-2-yl)phenoxymethyl group necessitates precise control over reaction conditions to avoid unwanted side products. These synthetic challenges underscore the expertise required in developing such advanced chemical entities.

As research progresses, computational modeling and molecular dynamics simulations are being increasingly utilized to predict binding interactions between this compound and potential biological targets. These tools help in understanding how structural modifications can enhance binding affinity and selectivity. The integration of experimental data with computational insights provides a powerful framework for rational drug design, ensuring that compounds like this one are optimized for efficacy and safety before moving into clinical trials.

The potential therapeutic applications of this molecule extend beyond neurological disorders. Its structural similarity to known bioactive alkaloids suggests that it may also interact with receptors involved in cardiovascular regulation and pain management. Preclinical studies are underway to evaluate these possibilities further. Given the growing interest in natural product-inspired drug discovery, compounds derived from tetrahydroisoquinoline alkaloids remain a fertile ground for innovation.

In conclusion, the compound with CAS no. 449765-21-3 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of the 6,7-dimethoxytetrahydroisoquinoline core, 4-(propan-2-yl)phenoxy, and other functional groups makes it a versatile scaffold for developing novel therapeutics. Ongoing research aims to fully elucidate its pharmacological profile and explore its potential in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.